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Compound of Interest

Compound Name: Benzyl tellurocyanate

Cat. No.: B15452305 Get Quote

Benzyl Tellurocyanate: A Comprehensive
Technical Profile
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical properties of

benzyl tellurocyanate (C₈H₇NTe), a notable organotellurium compound. The following

sections detail its known physical characteristics, spectroscopic data, and the experimental

protocol for its synthesis and characterization, designed to support advanced research and

development applications.

Core Physical Properties
Benzyl tellurocyanate is a white crystalline solid, appearing as needles.[1] While a definitive

boiling point and density are not readily available in the surveyed literature, its other key

physical properties have been characterized and are summarized below for ease of reference.
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Property Value Source

Molecular Formula C₈H₇NTe [2]

Molecular Weight 244.7 g/mol [2]

Melting Point 126-127 °C [1]

Appearance White needles [1]

Solubility

Appreciable solubility in

benzene, chloroform, and

acetone.

[1]

Stability

Light-sensitive and darkens in

the presence of air, particularly

in solution. It is surprisingly

stable to light alone in the

absence of oxygen.

[1]

Crystallographic Data
The crystal structure of benzyl tellurocyanate has been determined by X-ray diffraction,

providing valuable insight into its solid-state conformation.

Crystal System Monoclinic

Space Group P 1 21/c 1

Unit Cell Dimensions a = 6.031 Å, b = 16.042 Å, c = 8.787 Å

α = 90°, β = 95.82°, γ = 90°

Source: PubChem CID 12530518[2]

Spectroscopic Profile
The spectroscopic data for benzyl tellurocyanate are crucial for its identification and

characterization.
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Spectroscopic Technique Data Source

Infrared (IR) Spectroscopy

The IR spectrum (in KBr)

shows a characteristic CN

absorption band at 2180 cm⁻¹.

[1]

¹H Nuclear Magnetic

Resonance (NMR)

The ¹H NMR spectrum (in

CDCl₃) consists of a five-

proton aromatic singlet at δ

7.38 and a two-proton benzylic

singlet at δ 4.52.

[1]

Mass Spectrometry (MS)

The molecular ion is relatively

weak (17%). The base peak is

the benzyl (or tropylium)

cation, formed by the loss of a

TeCN fragment.

[1]

Experimental Protocols
The synthesis and characterization of benzyl tellurocyanate involve a specific set of

procedures to ensure product purity and stability.

Synthesis of Benzyl Tellurocyanate
The synthesis of benzyl tellurocyanate is achieved through the reaction of potassium

tellurocyanate with benzyl chloride.[1]

Materials:

Potassium cyanide (KCN)

Tellurium (Te) powder

Dimethyl sulfoxide (DMSO)

Benzyl chloride (PhCH₂Cl)

Argon (Ar) gas
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Water (H₂O)

Hexane

Chloroform

Procedure:

A solution of potassium tellurocyanate (KTeCN) is prepared by dissolving potassium cyanide

and tellurium powder in dimethyl sulfoxide at 100 °C under an inert atmosphere until all the

tellurium dissolves.[1]

The resulting pale-yellow solution is cooled to room temperature.

Excess benzyl chloride is added to the KTeCN solution at room temperature under an argon

atmosphere in the dark.[1]

The reaction mixture is stirred for 2 hours, during which the tellurocyanate ion is consumed.

[1]

Cold water is added to the reaction mixture, resulting in the formation of a gray precipitate.[1]

The precipitate is collected and air-dried in the dark.[1]

Purification of the crude product is performed by chromatography on silica gel or

crystallization from a hexane-chloroform mixture to yield white needles of benzyl
tellurocyanate.[1] The yield is approximately 60%, based on the initial amount of tellurium

used.[1]

Visualized Experimental Workflow
The following diagram illustrates the key stages in the synthesis and characterization of benzyl
tellurocyanate.
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Caption: Workflow for the synthesis and characterization of benzyl tellurocyanate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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